Cas no 1485107-76-3 (3-Phenyl-1,4-thiazepane)

• Product Name: 3-Phenyl-1,4-thiazepane
• CAS No: 1485107-76-3
• MF: C₁₁H₁₅NS
• MW: 193.30850148201
• CID: 4601873
• Update Time: 2025-07-21

3-Phenyl-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-1,4-thiazepane
• 3-Phenyl-1,4-thiazepane

• Inchi： 1S/C11H15NS/c1-2-5-10(6-3-1)11-9-13-8-4-7-12-11/h1-3,5-6,11-12H,4,7-9H2
• InChI Key： AARKAEMAUXIRMT-UHFFFAOYSA-N
• SMILES： S1CCCNC(C2C=CC=CC=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 143
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3

Additional information on 3-Phenyl-1,4-thiazepane

Introduction to 3-Phenyl-1,4-thiazepane (CAS No: 1485107-76-3)

3-Phenyl-1,4-thiazepane, identified by its Chemical Abstracts Service (CAS) number 1485107-76-3, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazepane class, a structural motif characterized by a sulfur-containing seven-membered ring fused with a benzene ring. The presence of both phenyl and thiazepane moieties imparts unique electronic and steric properties, making it a promising scaffold for the development of novel bioactive molecules.

The structural framework of 3-Phenyl-1,4-thiazepane consists of a central sulfur atom linked to two carbon atoms, which are further connected to a phenyl group at the 3-position and an ethyl side chain at the 1-position. This configuration creates a rigid bicyclic system with potential for diverse interactions with biological targets. The compound’s aromaticity and the electron-withdrawing nature of the sulfur atom contribute to its stability and reactivity, enabling various chemical modifications that can fine-tune its pharmacological profile.

In recent years, there has been growing interest in thiazepane derivatives due to their demonstrated biological activity across multiple therapeutic areas. Research has highlighted the potential of these compounds as scaffolds for drugs targeting neurological disorders, cardiovascular diseases, and infections. Specifically, 3-Phenyl-1,4-thiazepane has been investigated for its pharmacological properties, particularly in the context of central nervous system (CNS) modulation.

One of the most compelling aspects of 3-Phenyl-1,4-thiazepane is its interaction with neurotransmitter systems. Studies have suggested that this compound may exert effects on serotonin and dopamine pathways, which are implicated in mood regulation, cognitive function, and motor control. The phenyl group in its structure likely plays a crucial role in modulating these interactions by influencing receptor binding affinity and selectivity. This makes 3-Phenyl-1,4-thiazepane a candidate for further exploration in the development of agents for conditions such as depression, anxiety disorders, and neurodegenerative diseases.

Furthermore, the thiazepane core provides a versatile platform for chemical derivatization. Researchers have synthesized various analogs of 3-Phenyl-1,4-thiazepane by modifying substituents on the benzene ring or introducing additional functional groups into the thiazepane ring itself. These modifications aim to enhance bioavailability, improve metabolic stability, or target specific biological pathways more effectively. For instance, incorporating hydroxyl or amino groups can alter the compound’s solubility and interaction with enzymes or receptors.

The pharmacokinetic profile of 3-Phenyl-1,4-thiazepane is another critical area of investigation. Initial studies indicate that this compound exhibits moderate oral bioavailability and undergoes metabolic processes that are typical for heterocyclic compounds. The presence of both aromatic and sulfur-containing moieties suggests potential interactions with cytochrome P450 enzymes, which are key players in drug metabolism. Understanding these metabolic pathways is essential for predicting drug-drug interactions and optimizing dosing regimens.

Recent advances in computational chemistry have also facilitated the study of 3-Phenyl-1,4-thiazepane by enabling virtual screening and molecular docking simulations. These techniques allow researchers to predict binding affinities and interactions with potential targets with high precision. By integrating experimental data with computational models, scientists can accelerate the discovery process and identify lead compounds more efficiently. This interdisciplinary approach has been particularly valuable in optimizing thiazepane derivatives for therapeutic applications.

The synthesis of 3-Phenyl-1,4-thiazepane involves multi-step organic reactions that typically begin with readily available precursors such as phenacyl bromides or thioureas. The construction of the thiazepane ring often requires cyclization reactions under controlled conditions to ensure high yield and purity. Techniques such as nucleophilic substitution followed by intramolecular cyclization are commonly employed in these synthetic routes. The choice of reagents and reaction conditions can significantly impact the final product’s quality and suitability for further derivatization.

In conclusion,3-Phenyl-1,4-thiazepane (CAS No: 1485107-76-3) represents a structurally interesting compound with potential applications in pharmaceutical research. Its unique combination of aromaticity and heterocyclic functionality makes it an attractive scaffold for developing novel bioactive molecules targeting neurological disorders among other therapeutic areas. Ongoing research continues to uncover new insights into its pharmacological properties and synthetic possibilities, paving the way for future drug development efforts.